Cas no 2008827-63-0 (Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2008827-63-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5293172
• Update Time: 2025-06-13

Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-10-12(16)11-8-6-4-5-7-9-11/h8H,4-7,9-10H2,1-3H3,(H,15,17)
• InChI Key： XCFIUTTYNOCHRN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1CCCCCC=1)=O

Additional information on Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2008827-63-0)

The compound Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2008827-63-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cycloheptenyl ring and a tert-butyl ester group, makes it a valuable intermediate for synthesizing complex bioactive compounds. Researchers are increasingly interested in its applications due to its role in modulating biological pathways, particularly in drug discovery and development.

In recent years, the demand for high-purity chemical intermediates like Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's versatility aligns with trends such as green chemistry and biodegradable materials, addressing concerns about environmental impact. Its CAS No. 2008827-63-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions, often employing catalytic methods to enhance yield and reduce waste. Its cycloheptenyl moiety contributes to steric effects, influencing reactivity in downstream applications. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for verifying its purity, a key factor for industries requiring GMP-compliant intermediates.

From an SEO perspective, queries such as "buy Carbamic acid tert-butyl ester" or "CAS 2008827-63-0 supplier" highlight commercial interest. Meanwhile, academic searches focus on "mechanism of cycloheptenyl derivatives" or "tert-butyl ester applications." This dual demand underscores the compound's cross-disciplinary importance. Its stability under controlled conditions also makes it a candidate for long-term storage solutions, a topic gaining traction in logistics forums.

Future research may explore the Carbamic acid, N-[2-(1-cyclohepten-1-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester role in peptide coupling or enzyme inhibition, leveraging its ketone functionality for targeted modifications. As regulatory frameworks evolve, its compliance with REACH and other standards will be crucial for global market access. Collaborative studies between chemists and biologists could unlock novel uses, reinforcing its status as a high-value research chemical.